Cas no 854357-34-9 (6-Chloro-10,13-dioxa-4-thiatricyclo7.4.0.0,3,7trideca-1(9),2,5,7-tetraene-5-carboxylic Acid)

• Product Name: 6-Chloro-10,13-dioxa-4-thiatricyclo7.4.0.0,3,7trideca-1(9),2,5,7-tetraene-5-carboxylic Acid
• CAS No: 854357-34-9
• MF: C₁₁H₇ClO₄S
• MW: 270.688881158829
• MDL: MFCD06655900
• CID: 1011901
• PubChem ID: 4962478
• Update Time: 2025-11-02

6-Chloro-10,13-dioxa-4-thiatricyclo7.4.0.0,3,7trideca-1(9),2,5,7-tetraene-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,3-dihydrothieno[2,3-g][1,4]benzodioxine-7-carboxylic acid
• MFCD06655900
• 6-chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0?,?]trideca-1,3(7),5,8-tetraene-5-carboxylic acid
• CS-0233650
• EN300-13512
• Z90666849
• 854357-34-9
• 6-chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene-5-carboxylic acid
• 6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraene-5-carboxylicacid
• AKOS000118259
• 6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraene-5-carboxylic acid
• 6-chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0(3),?]trideca-1(9),2,5,7-tetraene-5-carboxylic acid
• 6-Chloro-10,13-dioxa-4-thiatricyclo7.4.0.0,3,7trideca-1(9),2,5,7-tetraene-5-carboxylic Acid

• MDL： MFCD06655900
• Inchi： 1S/C11H7ClO4S/c12-9-5-3-6-7(16-2-1-15-6)4-8(5)17-10(9)11(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： YANVGPUCJYUCGY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=C3C(=CC=21)OCCO3

Computed Properties

• Exact Mass: 269.9753576g/mol
• Monoisotopic Mass: 269.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 192-194 °C
• Boiling Point: 478.2±45.0 °C at 760 mmHg
• Flash Point: 243.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-Chloro-10,13-dioxa-4-thiatricyclo7.4.0.0,3,7trideca-1(9),2,5,7-tetraene-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-10,13-dioxa-4-thiatricyclo7.4.0.0,3,7trideca-1(9),2,5,7-tetraene-5-carboxylic Acid

6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0³,⁷]trideca-1(9),2,5,7-tetraene-5-carboxylic Acid: A Comprehensive Overview

6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0³,⁷]trideca-1(9),2,5,7-tetraene-5-carboxylic Acid (CAS No. 854357-34-9) is a unique heterocyclic compound with a complex molecular structure. This compound belongs to the class of tricyclic carboxylic acids, featuring a combination of oxygen, sulfur, and chlorine atoms within its framework. Its intricate architecture makes it a subject of interest in various fields of chemistry and material science.

The 6-Chloro-10,13-dioxa-4-thiatricyclo structure presents several notable features that contribute to its potential applications. The presence of both oxygen and sulfur heteroatoms in the ring system offers interesting electronic properties, while the chlorine substituent provides opportunities for further chemical modifications. Researchers are particularly interested in how these structural elements influence the compound's reactivity and physical characteristics.

Recent studies have explored the synthetic applications of 6-Chloro-10,13-dioxa-4-thiatricyclo derivatives, particularly in the development of novel materials with specialized properties. The compound's ability to form stable complexes with various metals has drawn attention from scientists working on catalyst design and coordination chemistry. These investigations align with current trends in sustainable chemistry and green synthesis methods.

In pharmaceutical research, compounds with similar structural motifs to 6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0³,⁷]trideca-1(9),2,5,7-tetraene-5-carboxylic Acid have shown promising biological activities. While this specific compound isn't currently used in drug development, its structural features make it a valuable scaffold for medicinal chemistry exploration. Researchers are particularly interested in how modifications to this core structure might yield compounds with improved bioavailability or target specificity.

The physical properties of 854357-34-9 have been the subject of several investigations. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Its melting point and stability profile make it suitable for various laboratory applications. These characteristics are important considerations for researchers looking to incorporate this compound into their synthetic protocols.

Analytical characterization of 6-Chloro-10,13-dioxa-4-thiatricyclo carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are crucial for research applications. The development of reliable analytical methods for this compound reflects broader trends in chemical analysis and quality control.

From a synthetic chemistry perspective, the 6-Chloro-10,13-dioxa-4-thiatricyclo framework offers interesting possibilities for further functionalization. Chemists have explored various reactions at different positions of the molecule, including the carboxylic acid group and the chlorine substituent. These modifications can lead to diverse derivatives with potentially useful properties, contributing to the growing field of structure-activity relationship studies.

The commercial availability of 6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0³,⁷]trideca-1(9),2,5,7-tetraene-5-carboxylic Acid has increased in recent years, reflecting growing interest from the research community. Suppliers typically offer the compound in various quantities and purity grades to meet different laboratory needs. This availability supports its use in academic and industrial research settings.

Safety considerations for handling 854357-34-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. These precautions align with current best practices in laboratory safety and chemical hygiene.

Future research directions for 6-Chloro-10,13-dioxa-4-thiatricyclo derivatives may include exploration of their potential in materials science applications, particularly in the development of organic electronic materials. The compound's unique combination of heteroatoms and aromatic character makes it an interesting candidate for such investigations, which are highly relevant to current materials research trends.

The stability and storage requirements of 6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0³,⁷]trideca-1(9),2,5,7-tetraene-5-carboxylic Acid are typical for organic compounds of its class. It should be stored in a cool, dry place, protected from light and moisture to maintain its integrity over time. Proper storage conditions are essential for ensuring reproducible results in research applications.

In summary, 6-Chloro-10,13-dioxa-4-thiatricyclo[7.4.0.0³,⁷]trideca-1(9),2,5,7-tetraene-5-carboxylic Acid (CAS No. 854357-34-9) represents an interesting and versatile compound with potential applications across multiple areas of chemical research. Its complex structure and modifiable functional groups make it a valuable building block for synthetic chemistry, while its unique properties continue to attract scientific interest in various fields.